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Compound of Interest

Compound Name: 1-Bromoheptane-d1

Cat. No.: B1482426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

key applications of 1-Bromoheptane-d1. The inclusion of a deuterium atom at the C1 position

makes this compound a valuable tool in mechanistic studies, metabolic fate determinations,

and as an internal standard in analytical chemistry. While many of the safety and handling

protocols are similar to its non-deuterated analog, 1-bromoheptane, this guide will provide

specific details where relevant, alongside experimental protocols and key reaction pathways.

Safety and Hazard Information
The safety profile of 1-Bromoheptane-d1 is primarily derived from the data available for 1-

Bromoheptane. The substitution of a single protium atom with deuterium is not expected to

significantly alter the toxicological properties. However, standard laboratory precautions for

handling flammable and irritant chemicals must be strictly followed.

Hazard Classification
1-Bromoheptane is classified as a flammable liquid and vapor. It is also known to cause skin

and eye irritation and may cause respiratory irritation.

Table 1: Hazard Identification
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Hazard Class Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

First Aid Measures
Immediate and appropriate first aid is crucial in case of accidental exposure.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs: Get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

Fire-Fighting Measures
1-Bromoheptane-d1 is a flammable liquid.
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Vapors can travel to a source of ignition and flash back. Containers may

explode when heated.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Wear personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,

universal binders, sawdust). Dispose of contaminated material as waste according to local

regulations.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 1-
Bromoheptane-d1 and ensure the safety of laboratory personnel.

Handling
Use in a well-ventilated area or under a chemical fume hood.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Take precautionary measures against static discharge.

Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g.,

nitrile rubber), safety goggles, and a lab coat.

Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist.
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Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from sources of ignition.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

The recommended storage temperature is room temperature.

Physicochemical Properties
Table 3: Physicochemical Data of 1-Bromoheptane and 1-Bromoheptane-d1

Property 1-Bromoheptane 1-Bromoheptane-d1

Molecular Formula C₇H₁₅Br C₇H₁₄DBr

Molecular Weight 179.10 g/mol 180.11 g/mol

Appearance Colorless liquid Colorless liquid

Melting Point -58 °C

Not specified, expected to be

very similar to the non-

deuterated form.

Boiling Point 180 °C

Not specified, expected to be

very similar to the non-

deuterated form.

Flash Point 60 °C (140 °F)

Not specified, expected to be

very similar to the non-

deuterated form.

Density 1.140 g/cm³ at 25 °C

Not specified, expected to be

very similar to the non-

deuterated form.

CAS Number 629-04-9 38007-40-8
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Experimental Protocols
Synthesis of 1-Bromoheptane-d1
This protocol is adapted from the synthesis of 1-bromoheptane from 1-heptanol. The starting

material is 1-heptanol-d1.

Materials:

1-Heptanol-d1

Concentrated Sulfuric Acid (H₂SO₄)

48% Hydrobromic Acid (HBr)

Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Calcium Chloride (CaCl₂)

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

In a round-bottom flask, cool 1 mole of 1-heptanol-d1 in an ice bath.

Slowly add 0.5 moles of concentrated sulfuric acid with constant stirring.

Following the addition of sulfuric acid, slowly add 1.25 moles of 48% hydrobromic acid.

Remove the flask from the ice bath and assemble a reflux apparatus.

Heat the mixture to reflux and maintain for 6 hours.

After reflux, allow the mixture to cool and then set up for steam distillation.

Steam distill the mixture to separate the crude 1-bromoheptane-d1.

Transfer the distillate to a separatory funnel. The organic layer (1-bromoheptane-d1) will be

the lower layer.
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Wash the organic layer twice with an equal volume of cold, concentrated sulfuric acid to

remove any diheptyl ether byproduct.

Wash the organic layer with water, followed by a wash with sodium bicarbonate solution to

neutralize any remaining acid, and then a final wash with water.

Dry the 1-bromoheptane-d1 over anhydrous calcium chloride.

Purify the final product by simple distillation, collecting the fraction boiling around 180 °C.

Reactants
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Catalyst

Steam Distillation
Crude Product

Washing Steps Drying Final Distillation 1-Bromoheptane-d1Purified Product
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Caption: Synthesis workflow for 1-Bromoheptane-d1.

Grignard Reaction with 1-Bromoheptane-d1
1-Bromoheptane-d1 can be used to prepare a Grignard reagent, which is a powerful

nucleophile in organic synthesis.

Materials:

1-Bromoheptane-d1

Magnesium (Mg) turnings
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Electrophile (e.g., a ketone or aldehyde)

Aqueous acid solution (e.g., HCl or H₂SO₄) for workup

Dry glassware, dropping funnel, reflux condenser

Procedure:

Ensure all glassware is thoroughly dried in an oven and assembled while hot under a stream

of dry nitrogen or argon.

Place magnesium turnings in a round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel.

Add a small amount of anhydrous ether or THF to the flask to cover the magnesium.

Dissolve 1-Bromoheptane-d1 in anhydrous ether or THF and add it to the dropping funnel.

Add a small portion of the 1-Bromoheptane-d1 solution to the magnesium. The reaction

may need to be initiated by gentle warming or the addition of a small crystal of iodine.

Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining

1-Bromoheptane-d1 solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete reaction.

Cool the Grignard reagent solution to 0 °C in an ice bath.

Slowly add a solution of the electrophile in anhydrous ether or THF to the Grignard reagent.

After the addition is complete, stir the reaction mixture at room temperature for a specified

time.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride or

a dilute acid.
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Extract the product with ether, wash the organic layer with brine, dry over an anhydrous salt

(e.g., MgSO₄), and remove the solvent under reduced pressure.

Purify the product by distillation or chromatography.
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Caption: General workflow for a Grignard reaction using 1-Bromoheptane-d1.

Applications in Research and Development
Isotopic Tracer in Metabolic Studies
Deuterium-labeled compounds like 1-Bromoheptane-d1 are invaluable as tracers in metabolic

studies. The deuterium atom allows for the differentiation of the administered compound from

its endogenous counterparts by mass spectrometry. While 1-bromoheptane itself is not a

common metabolite, its metabolic fate can be studied to understand the biotransformation of

alkyl halides. A more direct application would be the use of a deuterated precursor like 1-

heptanol-d1 to trace the metabolism to heptanoic acid and subsequent entry into fatty acid

beta-oxidation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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